Cas no 361463-67-4 (N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide)

N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide is a diamide derivative featuring a 3,4-dimethoxyphenethyl and 4-fluorophenylmethyl substitution pattern. This compound exhibits potential as an intermediate in pharmaceutical synthesis, owing to its structurally diverse aromatic moieties, which may enhance binding affinity in target applications. The presence of electron-donating methoxy groups and an electron-withdrawing fluorine atom contributes to its tunable electronic properties, making it suitable for further functionalization. Its well-defined molecular architecture ensures consistency in reactivity, while the diamide backbone offers stability under standard synthetic conditions. This compound is particularly relevant for research in medicinal chemistry and drug development, where precise structural modifications are critical.
N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide structure
361463-67-4 structure
Product Name:N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide
CAS No:361463-67-4
MF:C19H21FN2O4
MW:360.379448652267
CID:6287302
PubChem ID:596404
Update Time:2025-05-30

N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide
    • F0912-1025
    • N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]oxamide
    • SR-01000531458-1
    • SR-01000531458
    • N1-(3,4-dimethoxyphenethyl)-N2-(4-fluorobenzyl)oxalamide
    • 361463-67-4
    • AKOS000342866
    • N-[2-(3,4-DIMETHOXYPHENYL)ETHYL]-N'-[(4-FLUOROPHENYL)METHYL]ETHANEDIAMIDE
    • Oxamide, N-(4-fluorobenzyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]-
    • MDCWWSHODSQXDC-UHFFFAOYSA-N
    • Inchi: 1S/C19H21FN2O4/c1-25-16-8-5-13(11-17(16)26-2)9-10-21-18(23)19(24)22-12-14-3-6-15(20)7-4-14/h3-8,11H,9-10,12H2,1-2H3,(H,21,23)(H,22,24)
    • InChI Key: MDCWWSHODSQXDC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CNC(C(NCCC1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

  • Exact Mass: 360.14853532g/mol
  • Monoisotopic Mass: 360.14853532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 76.7Ų

N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0912-1025-2μmol
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
361463-67-4 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0912-1025-5μmol
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
361463-67-4 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0912-1025-10μmol
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
361463-67-4 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0912-1025-20μmol
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
361463-67-4 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0912-1025-1mg
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
361463-67-4 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0912-1025-2mg
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
361463-67-4 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0912-1025-3mg
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
361463-67-4 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0912-1025-4mg
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
361463-67-4 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0912-1025-5mg
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
361463-67-4 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0912-1025-10mg
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
361463-67-4 90%+
10mg
$79.0 2023-05-17

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide

Research Brief on N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide (CAS: 361463-67-4)

N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide (CAS: 361463-67-4) is a synthetic diamide compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a dimethoxyphenyl and fluorophenyl moiety, has been investigated for its potential biological activities and therapeutic applications. Recent studies have explored its role as a modulator of specific biochemical pathways, making it a promising candidate for further drug development.

The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide involves a multi-step process, with careful optimization to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm its structural integrity. The compound's physicochemical properties, including solubility and stability, have also been characterized to facilitate its application in biological assays.

Recent research has focused on evaluating the compound's pharmacological profile. In vitro studies have demonstrated its ability to interact with specific protein targets, particularly those involved in neurodegenerative and inflammatory pathways. For instance, preliminary data suggest that N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide exhibits inhibitory activity against key enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in conditions like Parkinson's disease and chronic inflammation.

In vivo studies using animal models have further corroborated these findings. The compound has shown promising neuroprotective effects in models of oxidative stress and neuroinflammation. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, are currently under investigation to assess its suitability as a drug candidate. Early results indicate favorable absorption and distribution profiles, with minimal off-target effects.

Despite these encouraging findings, challenges remain in the development of N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide. Issues such as dose optimization, potential toxicity, and long-term safety need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug discovery pipeline.

In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide represents a promising lead compound in the search for novel therapeutics targeting neurodegenerative and inflammatory diseases. Continued research is warranted to fully elucidate its mechanism of action and therapeutic potential. This brief highlights the current state of knowledge and underscores the need for further investigation to translate these findings into clinical applications.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.